Cas no 84155-47-5 (1-Propanamine, 3-[(1,1-dimethylethyl)thio]-)

1-Propanamine, 3-[(1,1-dimethylethyl)thio]-, is a versatile organic compound featuring a primary amine group and a thioether linkage. This unique structure offers enhanced stability and reactivity, making it suitable for various chemical transformations. Its key advantages include improved solubility in organic solvents, compatibility with a wide range of reagents, and potential applications in pharmaceuticals and agrochemicals.
1-Propanamine, 3-[(1,1-dimethylethyl)thio]- structure
84155-47-5 structure
Product Name:1-Propanamine, 3-[(1,1-dimethylethyl)thio]-
CAS No:84155-47-5
MF:C7H17NS
MW:147.281580686569
CID:1821791
PubChem ID:22660299
Update Time:2025-11-01

1-Propanamine, 3-[(1,1-dimethylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine, 3-[(1,1-dimethylethyl)thio]-
    • 3-tert-Butylsulfanylpropylamine
    • G50595
    • 3-(Tert-butylthio)propan-1-amine
    • EN300-7341902
    • CS-0286766
    • SCHEMBL4092675
    • AKOS000220525
    • DTXSID101272887
    • DPMIZFQAWFDXFM-UHFFFAOYSA-N
    • 3-[(1,1-Dimethylethyl)thio]-1-propanamine
    • 3-(TERT-BUTYLSULFANYL)PROPAN-1-AMINE
    • 84155-47-5
    • Inchi: 1S/C7H17NS/c1-7(2,3)9-6-4-5-8/h4-6,8H2,1-3H3
    • InChI Key: DPMIZFQAWFDXFM-UHFFFAOYSA-N
    • SMILES: S(CCCN)C(C)(C)C

Computed Properties

  • Exact Mass: 147.10817072g/mol
  • Monoisotopic Mass: 147.10817072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 65.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 51.3Ų

1-Propanamine, 3-[(1,1-dimethylethyl)thio]- Pricemore >>

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